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Compound of Interest

Compound Name: Levamisole

Cat. No.: B084282

Levamisole Hydrochloride: A Technical Guide
for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth overview of the chemical properties, solubility, and key

laboratory applications of Levamisole hydrochloride. It is intended to serve as a
comprehensive resource for researchers utilizing this compound in experimental settings.

Chemical and Physical Properties

Levamisole hydrochloride is the hydrochloride salt of Levamisole, the levorotatory (S)-
enantiomer of tetramisole. It is a synthetic imidazothiazole derivative widely used as an
anthelmintic agent and an immunomodulator in research.

Table 1: Chemical Properties of Levamisole Hydrochloride
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Property

Value

Source(s)

Chemical Name

(6S)-6-phenyl-2,3,5,6-
tetrahydroimidazo[2,1-b][1]
[2]thiazole hydrochloride

[3]

Molecular Formula

C11H12N2S - HCI

[4]

Molecular Weight 240.75 g/mol [31[4]
White to light yellow crystalline
Appearance
powder
Melting Point 227 -229 °C [3]
Data not readily available for
the hydrochloride salt. The
pKa : :
basic parent compound is fully
protonated.
CAS Number 16595-80-5 [4]

Solubility

Levamisole hydrochloride exhibits high solubility in aqueous solutions and varies in its

solubility in common organic solvents. Stability of solutions can be pH and temperature-

dependent; it is stable in acidic conditions but can decompose in alkaline environments.

Table 2: Solubility of Levamisole Hydrochloride
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Solvent Solubility Temperature Source(s)
Freely soluble; 210
Water 20 °C
mg/mL
=2.0mg/mL (pH 1.2 -
9 P 37°C [3]
7.5)
48 mg/mL (199.37
25°C
mM)
Soluble; ~11-12.5
Ethanol Room Temp
mg/mL
Insoluble to sparingly
soluble; ~3 mg/mL.
DMSO Note: Solubility can be  Room Temp
impacted by
hygroscopic DMSO.
Methanol Soluble Not Specified
Glycerol Soluble Not Specified
Chloroform Slightly soluble Not Specified
Acetone Insoluble Not Specified

Mechanism of Action

Levamisole hydrochloride exerts its biological effects through two primary mechanisms: as a

potent anthelmintic by targeting the nervous system of nematodes, and as an

immunomodulatory agent by stimulating various components of the host immune system.

Anthelmintic Action: Nicotinic Acetylcholine Receptor

Agonism

In nematodes, Levamisole acts as a specific agonist of the nicotinic acetylcholine receptors

(nAChRs) located on the muscle cells. This leads to persistent muscle cell depolarization,
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resulting in spastic paralysis of the worm. The paralyzed parasite is then unable to maintain its

position within the host and is expelled.[5]

. Binds to Nematode Nicotinic Muscle Cell Causes . _ Leads to Spastic Paralysis
Levamisole HCI Acetylcholine Receptor (NACHR) e Sustained Depolarization ‘of Worm

Click to download full resolution via product page
Anthelmintic mechanism of Levamisole.

Immunomodulatory Effects

Levamisole restores depressed immune function by stimulating T-cell activation and
proliferation, potentiating monocyte and macrophage functions such as phagocytosis and
chemotaxis, and increasing neutrophil mobility.[4] The precise pathways are complex but

involve enhancing the overall cellular immune response.
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Key immunomodulatory actions of Levamisole.

Experimental Protocols & Methodologies
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Stock Solution Preparation

Due to its high solubility in water, sterile, deionized water is the recommended solvent for most
biological applications. For organic solvent-based stocks, use anhydrous solvents.

e Aqueous Stock (e.g., 50 mg/mL):
o Weigh the desired amount of Levamisole hydrochloride powder in a sterile conical tube.
o Add the appropriate volume of sterile water (e.g., for 500 mg, add 10 mL of water).
o Vortex or sonicate until fully dissolved. The solution should be clear.
o Sterile-filter the solution through a 0.22 um filter into a new sterile tube.

o Store aliquots at -20°C. Aqueous solutions are stable for several days at 4°C but long-term
storage at -20°C is recommended.

Protocol: Inhibition of Endogenous Alkaline
Phosphatase (AP)

Levamisole is a reversible and uncompetitive inhibitor of most tissue non-specific alkaline
phosphatase (TNAP) isoforms (e.g., liver, bone, kidney). It does not significantly inhibit the
intestinal or placental isoforms, making it ideal for reducing background in immunoassays that
use intestinal AP-conjugated reporters.

Methodology for Western Blotting / IHC / ISH:
o Perform all blocking and antibody incubation steps as per your standard protocol.
¢ During the final substrate incubation step, add Levamisole to the AP substrate buffer.

 Recommended Concentration: A final concentration of 1 mM Levamisole is typically
effective. This can be achieved by adding 2.4 mg of Levamisole hydrochloride per 10 mL of
substrate buffer. Some commercial kits provide a concentrated Levamisole solution to be
added at a 1:1000 dilution.
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Incubate the membrane/slide with the Levamisole-containing substrate solution for the
standard development time. The Levamisole will inhibit endogenous AP activity from the
sample, while the intestinal AP-conjugated antibody will remain active, thus reducing
background signal.

Protocol: Immobilization of C. elegans

Levamisole is widely used to paralyze C. elegans for microscopy and imaging. It acts rapidly,
causing worms to contract and cease movement.

Methodology:

Prepare Agarose Pads: On a standard microscope slide, place a drop of molten 3-5%
agarose in M9 buffer. Quickly place another slide on top to flatten the drop into a thin, even
pad. Once solidified, remove the top slide.

Prepare Levamisole Solution: Prepare a 10-25 mM solution of Levamisole hydrochloride in
M9 buffer.

Worm Preparation: Pick 10-20 adult worms into a small drop (1-2 pL) of the Levamisole/M9
solution on the center of the agarose pad.

Mounting: Gently lower a coverslip over the drop. The worms will become paralyzed within
seconds to minutes.

Imaging: Proceed with imaging. Note that prolonged exposure to Levamisole can affect
neuronal and muscular physiology, so it is best for short-term immobilization. For longer-term
imaging, alternative methods like using polystyrene microbeads may be considered.[4]

General Guidelines for Cell Culture Applications

Levamisole is used in cell culture to study its immunomodulatory effects. The optimal
concentration is highly dependent on the cell type and the specific endpoint being measured
(e.q., proliferation, cytokine production, phagocytosis).

o Concentration Range: Effective concentrations reported in the literature typically range from
1 pg/mL to 100 pg/mL.
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Lymphocyte Proliferation: Lower concentrations have been shown to enhance proliferative
responses.[6]

Macrophage Phagocytosis: Higher concentrations can directly stimulate phagocytosis.[6]

Preliminary Experiment: It is crucial to perform a dose-response experiment to determine the
optimal concentration for a specific cell line and experimental question. A typical range to test
would be from 0.1 pg/mL to 200 pg/mL.
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General workflow for in vitro studies.
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Stability and Storage

o Powder: Levamisole hydrochloride powder is stable when stored in a cool, dry, and dark
place (recommended 2-8°C). It is light-sensitive.

¢ Solutions: Aqueous stock solutions are stable for at least 90 days when stored at 4°C, and
for longer periods at -20°C. Avoid repeated freeze-thaw cycles. Stability is reduced in neutral
to alkaline pH.

Safety and Handling

Levamisole hydrochloride is toxic if swallowed. Handle with appropriate personal protective
equipment (PPE), including gloves, eye protection, and a lab coat. Work in a well-ventilated
area or fume hood to avoid inhaling the powder. Refer to the Safety Data Sheet (SDS) for
complete handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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